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Compound of Interest

Compound Name: Dihydroterpineol

Cat. No.: B150745 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential safety and logistical information for the proper disposal of

dihydroterpineol, ensuring compliance with regulations and fostering a culture of safety.

Immediate Safety and Handling
Before proceeding with disposal, it is imperative to handle dihydroterpineol with appropriate

safety measures. The compound is a combustible liquid and can cause skin and eye irritation.

[1]

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves are required.

Eye Protection: Safety glasses or goggles are mandatory.

Lab Coat: A standard lab coat should be worn.

Handling:

Work in a well-ventilated area to avoid inhalation of vapors.

Avoid contact with skin and eyes.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b150745?utm_src=pdf-interest
https://www.benchchem.com/product/b150745?utm_src=pdf-body
https://www.benchchem.com/product/b150745?utm_src=pdf-body
https://aksci.com/sds/M306_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep away from heat, sparks, and open flames.

Step-by-Step Disposal Procedure
The disposal of dihydroterpineol must adhere to local, state, and federal regulations. In the

United States, the primary federal law governing hazardous waste is the Resource

Conservation and Recovery Act (RCRA), which establishes a "cradle to grave" system for

tracking hazardous waste.[2][3]

Waste Identification and Classification:

Dihydroterpineol is not explicitly listed as a hazardous waste under federal regulations.

However, it is the generator's responsibility to determine if the waste exhibits any

characteristics of hazardous waste: ignitability, corrosivity, reactivity, or toxicity. Given that

dihydroterpineol is a combustible liquid, it may be classified as an ignitable hazardous

waste (D001).

Consult your institution's Environmental Health and Safety (EHS) department for guidance

on proper waste classification.

Segregation and Storage:

Do not mix dihydroterpineol waste with other chemical waste streams unless explicitly

permitted by your EHS department.

Store the waste in a designated, well-ventilated, and secure area away from incompatible

materials.

Use a chemically compatible and properly sealed container. The container must be labeled

"Hazardous Waste" and include the full chemical name ("Dihydroterpineol") and the date

accumulation started.[4]

Arrange for Professional Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

company to arrange for pickup and disposal.[5]
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Provide them with the full chemical name and quantity of the waste.

The waste will be transported to a permitted treatment, storage, and disposal facility

(TSDF) for proper management, which may include incineration.[6]

Never dispose of dihydroterpineol down the drain or in the regular trash. This can lead to

environmental contamination and regulatory violations.[5][6]

Quantitative Data
While specific regulatory disposal limits for dihydroterpineol are not readily available, the

following physical and chemical properties are important for its safe handling and disposal.

Property Value

CAS Number 498-81-7[7]

Molecular Formula C10H20O[7]

Molecular Weight 156.27 g/mol [1]

Appearance Colorless to light yellow liquid or solid[8]

Flash Point 87.78 °C (190.00 °F)[7]

Boiling Point ~210 °C

Density ~0.91 g/cm³[8]

Dihydroterpineol Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

dihydroterpineol.
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Start: Dihydroterpineol Waste Generated

1. Waste Identification
- Is it a listed hazardous waste?

- Does it exhibit hazardous characteristics (e.g., ignitability)?

2. Consult Environmental Health & Safety (EHS) for Classification

3. Segregate and Store in a Labeled, Compatible Container

4. Contact EHS or Licensed Waste Vendor for Pickup

5. Waste Transported to a Permitted Facility

6. Final Disposal (e.g., Incineration)

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of dihydroterpineol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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